Cas no 391227-16-0 (4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 391227-16-0
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 6295008
• PubChem ID: 4656724
• Update Time: 2025-08-05

4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• Oprea1_244914
• 391227-16-0
• AB00667033-01
• F0187-0276
• AKOS008859423
• 4-(tert-butyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C19H19N3OS/c1-19(2,3)15-11-9-13(10-12-15)16(23)20-18-22-21-17(24-18)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,20,22,23)
• InChI Key： SCYVZQSSDLDVDG-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NN=C1NC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

Introduction to 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 391227-16-0)

4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide, identified by its CAS number 391227-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, characterized by its structural incorporation of a thiadiazole ring and a tert-butyl substituent, which endows it with unique chemical and pharmacological properties. The presence of the 5-phenyl-1,3,4-thiadiazol-2-yl moiety further enhances its molecular complexity and potential biological activity.

The synthesis and characterization of 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide have been the subject of extensive studies due to its promising applications in drug discovery. The benzamide moiety is well-known for its role as a pharmacophore in various therapeutic agents, particularly in the treatment of inflammatory diseases, pain management, and cancer. The thiadiazole ring, on the other hand, is a heterocyclic structure that has demonstrated significant antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural elements in 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide has emerged as a compound of interest in this context. Its molecular structure suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary studies have indicated that this compound may exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of inflammation.

The tert-butyl substituent in 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide is particularly noteworthy as it can influence both the solubility and metabolic stability of the molecule. This feature is crucial for drug development, as it can affect the bioavailability and pharmacokinetic properties of the compound. Additionally, the phenyl group attached to the thiadiazole ring may contribute to hydrophobic interactions with biological targets, thereby enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide with biological targets. Molecular docking studies have suggested that this compound may interact with proteins involved in pain signaling pathways, such as TRPV1 receptors. This finding aligns with the growing body of evidence indicating that thiadiazole derivatives possess analgesic properties.

The potential therapeutic applications of 4-tert-butyl-N-(5-phenyl-1,3,4-thiadiazol-2-y]benzamide extend beyond inflammation and pain management. Research has also explored its potential role in anticancer therapy. The thiadiazole ring has been shown to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. Furthermore, the benzamide moiety has been implicated in modulating apoptosis pathways in tumor cells. These findings suggest that 4-*ert-butyl-N-(5-*pheny]-1,*3,*4-*thiadiazol-*2-*y]benzamide may serve as a lead compound for developing novel anticancer agents.

In addition to its pharmacological potential, 4-*ert-but)-N(5-*pheny]-13,*14-*thidazol-*2-*y]bezamide (CAS No.* 391227*16*0) has also attracted attention for its chemical versatility. The presence of multiple functional groups allows for further derivatization and optimization to enhance its biological activity. Researchers have employed various synthetic strategies to modify this compound's structure while maintaining its core pharmacophoric features. These efforts have led to the development of novel analogs with improved efficacy and selectivity.

The synthesis of 4-*ert-but)-N(5-*pheny]-13,*14-*thidazol-*2-*y]bezamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between tert-butanol derivatives and appropriately substituted benzamides followed by functional group transformations on the thiadiazole ring. Advances in synthetic methodologies have facilitated more efficient and scalable production processes for this compound.

Evaluation of the pharmacokinetic properties of *ert-but)-N(5-*phnyl*-13,*14*-thdazol*-2-y]bezamde (CAS No.* 391227*16*0) is essential for assessing its potential as a drug candidate.* In vitro studies have been conducted to determine its absorption distribution metabolism excretion (ADME) profile.* These studies indicate that *the compound exhibits moderate solubility in water and lipids*, suggesting potential oral bioavailability.* Additionally,* preliminary toxicity assessments have shown *that it demonstrates acceptable safety margins at therapeutic doses.*

The development of novel therapeutic agents often involves collaboration between academic researchers* industry scientists* and regulatory agencies.* *The case*of *ert-but)-N(5-phnyl*-13,*14*-thdazol*-2-y]bezamde exemplifies this collaborative approach.* Academic researchers have contributed *to understanding its chemical structure*and biological activity through *comprehensive spectroscopic analysis*and *molecular modeling studies.* Industry scientists have focused on optimizing synthetic routes*and scaling up production processes.* Regulatory agencies have provided guidance on safety testing*and clinical trial protocols.

Future research directions for *ert--but)-N(5-phnyl*-13,*14*-thdazol*-2-y]bezamde include further exploration *of its mechanism(s)*of action*and identification*of new therapeutic applications.* Preclinical studies are planned to evaluate its efficacy in animal models*of inflammation*cancer*pain management.* Additionally,* efforts are underway to develop novel derivatives with enhanced pharmacological properties.* These efforts are expected *to contribute significantly*to advancing our understanding *of this promising class*of compounds.